Cas no 510764-59-7 (2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid)

2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid structure
510764-59-7 structure
Product Name:2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid
CAS No:510764-59-7
MF:C11H10N4O2S
MW:262.287700176239
CID:3078792
PubChem ID:2772536
Update Time:2025-04-21

2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoic acid
    • 2-((9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoicacid
    • AR-422/41598843
    • EU-0082327
    • Propanoic acid, 2-(1H-1,2,4-triazolo[4,3-a]benzimidazol-3-ylthio)-
    • 2-(9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylsulfanyl)propanoic acid
    • AKOS016842225
    • 2-{2,4,5,7-TETRAAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),3,5,8,10-PENTAEN-3-YLSULFANYL}PROPANOIC ACID
    • CCG-23634
    • 2-(9 h-benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-propionic acid
    • AKOS000296911
    • Propanoic acid, 2-(1H-1,2,4-triazolo(4,3-a)benzimidazol-3-ylthio)-
    • 2-(9h-[1,2,4]triazolo[4,3-a]benzimidazol-3-ylthio)propanoic acid
    • DTXSID001166112
    • 2-(3H-[1,2,4]triazolo[4,3-a]benzimidazol-1-ylsulfanyl)propanoic acid
    • 2-(9H-[1,2,4]TRIAZOLO[4,3-A][1,3]BENZIMIDAZOL-3-YLSULFANYL)PROPANOIC ACID
    • 2-(9H-Benzo[4,5]imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl)-propionic acid
    • BAS 05399608
    • 510764-59-7
    • 2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid
    • MDL: MFCD03724737
    • Inchi: 1S/C11H10N4O2S/c1-6(9(16)17)18-11-14-13-10-12-7-4-2-3-5-8(7)15(10)11/h2-6H,1H3,(H,12,13)(H,16,17)
    • InChI Key: AQXOMXLPRDVPIC-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)O)C)C1=NNC2=NC3C=CC=CC=3N21

Computed Properties

  • Exact Mass: 262.05244675Da
  • Monoisotopic Mass: 262.05244675Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 109Ų

2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(1H-1,2,4-Triazolo4,3-abenzimidazol-3-ylthio)propanoic Acid Pricemore >>

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